Cas no 1995102-59-4 (6',7'-dihydro-5'H-spirocyclooctane-1,4'-thieno3,2-cpyridine)

• Product Name: 6',7'-dihydro-5'H-spirocyclooctane-1,4'-thieno3,2-cpyridine
• CAS No: 1995102-59-4
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 6609222
• PubChem ID: 165477656
• Update Time: 2025-11-01

6',7'-dihydro-5'H-spirocyclooctane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 6',7'-dihydro-5'H-spirocyclooctane-1,4'-thieno3,2-cpyridine
• EN300-1074902
• 1995102-59-4
• 6',7'-dihydro-5'H-spiro[cyclooctane-1,4'-thieno[3,2-c]pyridine]

• Inchi： 1S/C14H21NS/c1-2-4-8-14(9-5-3-1)12-7-11-16-13(12)6-10-15-14/h7,11,15H,1-6,8-10H2
• InChI Key： KPHGWKNSQUPECZ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CCCCCCC1

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 6',7'-dihydro-5'H-spirocyclooctane-1,4'-thieno3,2-cpyridine

6',7'-Dihydro-5'H-Spirocyclooctane-1,4'-Thieno[3,2-c]Pyridine: A Comprehensive Overview

6',7'-Dihydro-5'H-Spirocyclooctane-1,4'-Thieno[3,2-c]Pyridine, also known by its CAS registry number CAS No. 1995102-59-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spirocyclic structure, which combines a cyclooctane ring with a thienopyridine moiety. The spirocyclic nature of this molecule contributes to its intriguing chemical properties and potential applications in various scientific domains.

The structure of 6',7'-Dihydro-5'H-Spirocyclooctane-1,4'-Thieno[3,2-c]Pyridine is characterized by a spiro junction connecting the cyclooctane and thienopyridine rings. This arrangement creates a rigid yet flexible framework that can be exploited in the design of advanced materials. Recent studies have highlighted the potential of this compound as a building block for constructing functional materials with tailored electronic properties.

One of the most exciting developments involving CAS No. 1995102-59-4 is its application in the synthesis of novel π-conjugated systems. Researchers have demonstrated that this compound can serve as a precursor for generating materials with enhanced electron transport properties. These materials hold promise for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its electronic applications, 6',7'-Dihydro-5'H-Spirocyclooctane-1,4'-Thieno[3,2-c]Pyridine has shown potential in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable candidate for medicinal chemistry research. Recent studies have explored its ability to modulate enzyme activity and influence cellular signaling pathways.

The synthesis of this compound has also been a topic of interest among chemists. Traditional methods involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. However, recent advancements have introduced more efficient synthetic routes that leverage modern catalytic techniques and green chemistry principles.

From an environmental perspective, the development of sustainable synthesis methods for CAS No. 1995102-59-4 aligns with global efforts to reduce chemical waste and energy consumption in industrial processes. These innovations not only enhance the feasibility of large-scale production but also contribute to the broader goal of creating environmentally friendly chemical manufacturing practices.

In conclusion, 6',7'-Dihydro-5'H-Spirocyclooctane-1,4'-Thieno[3,2-c]Pyridine, or CAS No. 1995102-59-4, represents a fascinating intersection of organic chemistry and materials science. Its unique structure and versatile properties make it a valuable compound for advancing both fundamental research and practical applications across multiple disciplines.